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Compound of Interest

Compound Name: Decyl hexyl phthalate

CAS No.: 25724-58-7

Cat. No.: B033089 Get Quote

Abstract: This document provides an in-depth technical overview of decyl hexyl phthalate
(CAS No. 25724-58-7), a significant member of the phthalate ester class of compounds. We

will explore its core molecular and physicochemical properties, outline a representative

synthesis protocol, and discuss its applications, particularly as a plasticizer. The guide is

intended for researchers, scientists, and professionals in drug development who require a

detailed understanding of this compound for material science, formulation, and toxicological

studies.

Chemical Identity and Core Properties
Decyl hexyl phthalate is a diester of phthalic acid, featuring both a hexyl and a decyl aliphatic

chain. This asymmetric structure influences its physical properties and performance

characteristics as a plasticizer.

Molecular Formula: C24H38O4[1]

Molecular Weight: 390.56 g/mol

IUPAC Name: 2-O-decyl 1-O-hexyl benzene-1,2-dicarboxylate[1][2]

Synonyms: Hexyl decyl phthalate, 1,2-Benzenedicarboxylic acid, 1-decyl 2-hexyl ester[1]

CAS Registry Number: 25724-58-7[3]
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Molecular Structure Diagram
The structure consists of a central benzene-1,2-dicarboxylate core to which hexyl and decyl

alcohol moieties are attached via ester linkages.

Caption: Molecular structure of decyl hexyl phthalate.

Physicochemical Properties
The physical state and properties of decyl hexyl phthalate are critical for its application as a

plasticizer. Its long alkyl chains contribute to its oily nature and low volatility. A summary of key

properties is presented below.

Property Value Source

Molecular Formula C24H38O4 [4][1]

Molecular Weight 390.56 g/mol [4][1]

Physical State Oily liquid [5]

Melting Point -4 °C [6]

XLogP3 9.1 [1][7]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
[5]

Note: Experimental data for decyl hexyl phthalate is limited. Some properties are inferred

from similar phthalate esters like di(2-ethylhexyl) phthalate (DEHP) and dihexyl phthalate.

Synthesis and Characterization
General Synthesis Protocol: Fischer Esterification
Phthalate esters are typically synthesized via the Fischer esterification of phthalic anhydride

with the corresponding alcohols. For an asymmetric diester like decyl hexyl phthalate, the

synthesis can be performed in a stepwise manner to control the introduction of the different

alkyl groups, though a one-pot reaction with a mixture of alcohols is also common. The reaction

is acid-catalyzed, typically using catalysts like p-toluenesulfonic acid (p-TSA) or sulfuric acid.[8]
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Causality in Experimental Design:

Reactants: Phthalic anhydride is the source of the phthalate core. 1-Hexanol and 1-decanol

are the sources of the alkyl chains.

Catalyst: An acid catalyst (e.g., H2SO4) is essential to protonate the carbonyl oxygen of the

anhydride, making the carbonyl carbon more electrophilic and susceptible to nucleophilic

attack by the alcohol.

Reaction Conditions: The reaction is typically heated under reflux to increase the reaction

rate. A Dean-Stark apparatus is used to remove water, a byproduct of the esterification.

According to Le Chatelier's principle, removing a product drives the equilibrium towards the

formation of more products (the desired ester).

Step-by-Step Methodology:

Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a heating mantle, a

Dean-Stark trap, and a reflux condenser.

Charging Reactants: Charge the flask with phthalic anhydride (1.0 eq), 1-hexanol (1.1 eq), 1-

decanol (1.1 eq), and a suitable solvent like toluene to facilitate azeotropic removal of water.

Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic

acid (approx. 1-2% by weight of the reactants).

Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as it is

formed. Continue the reaction until the theoretical amount of water has been collected,

indicating the reaction is nearing completion.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Neutralize the acid catalyst by washing the organic layer with a saturated sodium

bicarbonate solution, followed by brine.

Dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4).
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Remove the solvent (toluene) and any excess alcohol under reduced pressure using a

rotary evaporator.

The crude product can be further purified by vacuum distillation to yield the pure decyl
hexyl phthalate.

Characterization
To confirm the identity and purity of the synthesized product, several analytical techniques are

employed.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern. Predicted m/z values for various adducts can be calculated, such as [M+H]+ at

391.28428 and [M+Na]+ at 413.26622.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

structure by showing characteristic signals for the aromatic protons of the phthalate ring and

the aliphatic protons of the hexyl and decyl chains.

Infrared (IR) Spectroscopy: Would show a strong carbonyl (C=O) stretch characteristic of

esters (around 1730 cm⁻¹) and C-O stretches, along with signals for the aromatic ring and

aliphatic C-H bonds.

Applications in Research and Industry
The primary application of decyl hexyl phthalate, like other phthalates, is as a plasticizer.[2]

Plasticizers are additives that increase the flexibility, durability, and workability of polymers,

most notably polyvinyl chloride (PVC).[2]

Mechanism of Action: Phthalate molecules interpose themselves between polymer chains,

reducing the intermolecular forces (van der Waals forces) and thereby lowering the glass

transition temperature (Tg) of the material.[2] This transforms a rigid plastic into a flexible one.

Relevance to Drug Development Professionals:

Medical Devices: Phthalates like Di(2-ethylhexyl) phthalate (DEHP) have been extensively

used in flexible PVC medical devices, including IV bags and tubing, blood bags, catheters,
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and enteral nutrition feeding bags.[9][10][11] The flexibility imparted by the plasticizer is

crucial for patient comfort and device function.[9][10]

Formulation Research: Decyl hexyl phthalate can serve as a model compound in studies

investigating structure-property relationships of plasticizers. Researchers can study how the

specific lengths of the decyl and hexyl chains influence properties such as migration

resistance, volatility, and low-temperature performance compared to other phthalates.[2]

Excipients: While less common, certain esters can be used as plasticizers in pharmaceutical

coatings for tablets and capsules to improve the flexibility and integrity of the film.

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of decyl hexyl phthalate.
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Toxicology and Safety Considerations
The toxicological profile of phthalates is a subject of extensive research and regulatory scrutiny.

While data specific to decyl hexyl phthalate is sparse, the class of ortho-phthalates has been

associated with several health concerns, primarily related to endocrine disruption and

reproductive toxicity.[12][13][14]

Endocrine Disruption: Many phthalates are known or suspected endocrine disruptors.[1][12]

They can interfere with the body's hormonal systems, particularly by exhibiting anti-

androgenic activity.[13]

Reproductive Toxicity: Studies on related compounds like DEHP and Di-n-hexyl Phthalate

(DnHP) have shown adverse effects on reproduction and development in animal models.[5]

[12][15] The European Chemicals Agency (ECHA) classifies some phthalates as toxic to

reproduction.[15]

Leaching and Exposure: A primary concern for drug development professionals is the

potential for phthalates to leach from plastic medical devices into solutions like blood, drugs,

or nutrition formulas, leading to direct patient exposure.[9][10]

Due to these concerns, there is a significant regulatory push to find safer alternatives to certain

phthalates, especially in sensitive applications like medical devices and childcare articles.[11]

[16][17]

Conclusion
Decyl hexyl phthalate is a well-defined diester with specific physicochemical properties

derived from its asymmetric alkyl chains. Its synthesis follows standard esterification principles,

and its primary utility lies in its function as a plasticizer for polymers like PVC. For professionals

in the scientific and drug development fields, understanding its molecular structure, synthesis,

and properties is crucial for material selection, formulation development, and risk assessment.

The growing body of research on the toxicology of the broader phthalate class necessitates

careful consideration of its applications and potential for human exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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